Cas no 2228185-00-8 (2-amino-1-(3-trifluoromethanesulfonylphenyl)propan-1-one)

• Product Name: 2-amino-1-(3-trifluoromethanesulfonylphenyl)propan-1-one
• CAS No: 2228185-00-8
• MF: C₁₀H₁₀F₃NO₃S
• MW: 281.251512050629
• CID: 6109527
• PubChem ID: 165861928
• Update Time: 2025-05-20

2-amino-1-(3-trifluoromethanesulfonylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-trifluoromethanesulfonylphenyl)propan-1-one
• 2228185-00-8
• EN300-1990181

• Inchi： 1S/C10H10F3NO3S/c1-6(14)9(15)7-3-2-4-8(5-7)18(16,17)10(11,12)13/h2-6H,14H2,1H3
• InChI Key： RQMVQXRDWMABIO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(C(C(C)N)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 281.03334884g/mol
• Monoisotopic Mass: 281.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.6Ų

Additional information on 2-amino-1-(3-trifluoromethanesulfonylphenyl)propan-1-one

Comprehensive Overview of 2-amino-1-(3-trifluoromethanesulfonylphenyl)propan-1-one (CAS No. 2228185-00-8)

In the realm of specialized organic compounds, 2-amino-1-(3-trifluoromethanesulfonylphenyl)propan-1-one (CAS No. 2228185-00-8) stands out due to its unique structural features and potential applications. This compound, characterized by its trifluoromethanesulfonyl group and amino-propanone backbone, has garnered attention in pharmaceutical and material science research. Its molecular formula and precise configuration make it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

The trifluoromethanesulfonyl moiety, often referred to as the triflyl group, is a key functional element in this compound. This group is known for its strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. Researchers are particularly interested in how this feature can be leveraged in catalysis and drug design, where electron-deficient aromatic systems play a critical role. The compound’s CAS No. 2228185-00-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics in organic chemistry is the development of high-performance materials and bioactive molecules. 2-amino-1-(3-trifluoromethanesulfonylphenyl)propan-1-one aligns with these interests due to its potential as a building block for advanced polymers or pharmaceutical intermediates. Its amino-propanone segment offers versatility in synthetic modifications, enabling the creation of derivatives with tailored properties. This adaptability makes it a valuable candidate for researchers focusing on structure-activity relationships (SAR) in medicinal chemistry.

From an analytical perspective, the compound’s spectroscopic properties and chromatographic behavior are areas of active investigation. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity. The trifluoromethanesulfonyl group’s distinct signals in NMR spectra serve as a diagnostic tool for confirming the compound’s identity, a detail often highlighted in peer-reviewed publications.

In the context of green chemistry, there is growing interest in optimizing the synthesis of 2-amino-1-(3-trifluoromethanesulfonylphenyl)propan-1-one to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to enhance the sustainability of its production. This aligns with broader industry trends toward eco-friendly synthesis and reduced waste generation, topics frequently searched by professionals in the field.

The compound’s potential applications extend to electronic materials, where its electron-deficient aromatic system could contribute to the development of organic semiconductors. This connection to emerging technologies has sparked curiosity among material scientists, particularly those investigating conductive polymers and optoelectronic devices. Such interdisciplinary relevance underscores the importance of CAS No. 2228185-00-8 in modern scientific inquiry.

In summary, 2-amino-1-(3-trifluoromethanesulfonylphenyl)propan-1-one represents a fascinating intersection of organic synthesis, material science, and pharmaceutical research. Its trifluoromethanesulfonyl and amino-propanone functionalities offer diverse opportunities for innovation, making it a compound of enduring interest. As scientific advancements continue, this molecule is likely to remain a focal point for researchers addressing some of the most pressing challenges in chemistry and related disciplines.